Cas no 54731-74-7 (Phosphonic acid, (3-hydroxypropyl)-, dimethyl ester)

Phosphonic acid, (3-hydroxypropyl)-, dimethyl ester structure
54731-74-7 structure
Product Name:Phosphonic acid, (3-hydroxypropyl)-, dimethyl ester
CAS No:54731-74-7
MF:C5H13O4P
MW:168.128082990646
CID:353833
PubChem ID:12594216
Update Time:2025-04-19

Phosphonic acid, (3-hydroxypropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (3-hydroxypropyl)-, dimethyl ester
    • 3-dimethoxyphosphorylpropan-1-ol
    • MFCD30063039
    • SCHEMBL4461278
    • 54731-74-7
    • Dimethyl (3-hydroxypropyl)phosphonate
    • DTXSID10503719
    • Inchi: 1S/C5H13O4P/c1-8-10(7,9-2)5-3-4-6/h6H,3-5H2,1-2H3
    • InChI Key: VVPIOJRUCSFBBJ-UHFFFAOYSA-N
    • SMILES: P(CCCO)(=O)(OC)OC

Computed Properties

  • Exact Mass: 168.05519
  • Monoisotopic Mass: 168.05514589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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